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Compound of Interest

Compound Name: N-Octyl(oxyethylene)(3)ethanol

CAS No.: 19327-38-9

Cat. No.: B103834

Get Quote

Triethylene glycol monooctyl ether, commonly abbreviated as C8E3, is a non-ionic surfactant of

significant interest in chemical, biological, and pharmaceutical research. Its amphiphilic nature,

characterized by a hydrophilic triethylene glycol head and a hydrophobic octyl tail, allows it to

self-assemble into micelles in aqueous solutions above a certain concentration known as the

critical micelle concentration (CMC). This property makes C8E3 an invaluable tool for

solubilizing membrane proteins, studying protein-lipid interactions, and as a component in drug

delivery systems. Unlike ionic surfactants, C8E3's uncharged headgroup makes it less

denaturing to sensitive protein structures, preserving their native conformation and activity. This

guide provides a comprehensive, field-proven methodology for the synthesis, purification, and

characterization of high-purity C8E3 for research applications.

Physicochemical Properties of C8E3
A thorough understanding of the surfactant's properties is critical for its effective application.

The key quantitative data for C8E3 are summarized below.
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Property Value Source

Chemical Formula C₁₄H₃₀O₄ -

Molar Mass 262.39 g/mol

Appearance Colorless to pale yellow liquid General Knowledge

Critical Micelle Concentration

(CMC)
7.48 mM [1][2]

Average Area per Molecule 41 Å² [1][2]

Surface Excess Concentration

(Γmax)
4.03 µmol/m² [1][2]

Core Synthesis Strategy: The Williamson Ether
Synthesis
The most reliable and widely adopted method for synthesizing asymmetrical ethers like C8E3 is

the Williamson ether synthesis.[3][4] This reaction proceeds via a bimolecular nucleophilic

substitution (SN2) mechanism.[4][5] The core principle involves the reaction of an alkoxide

nucleophile with a primary alkyl halide.[4]

Causality of Experimental Design
For the synthesis of C8E3, two primary disconnection approaches are possible:

Route A: Reaction of a 1-octanol-derived alkoxide with a halogenated triethylene glycol.

Route B: Reaction of a triethylene glycol-derived alkoxide with an octyl halide (e.g., 1-

bromooctane).

Route B is mechanistically superior and the preferred pathway. The SN2 reaction is highly

sensitive to steric hindrance at the electrophilic carbon center.[4] 1-bromooctane provides a

primary electrophilic carbon that is sterically unhindered, facilitating an efficient backside attack

by the nucleophile. Conversely, halogenating the terminus of triethylene glycol (Route A) can

be less direct and may introduce side reactions. Therefore, the protocol detailed in this guide

utilizes the reaction between the sodium alkoxide of triethylene glycol and 1-bromooctane.
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The choice of a strong base is critical for the quantitative deprotonation of triethylene glycol to

form the potent alkoxide nucleophile. Sodium hydride (NaH) is an excellent choice as it forms a

non-nucleophilic and irreversible base, driving the reaction forward by producing hydrogen gas,

which evolves from the reaction mixture.

A polar aprotic solvent such as anhydrous Tetrahydrofuran (THF) is selected to dissolve the

reactants and stabilize the transition state of the SN2 reaction without interfering by solvating

the nucleophile excessively, which would reduce its reactivity.[6]

Synthesis Workflow Diagram
The overall process from starting materials to the final, characterized product is outlined in the

following workflow.

Phase 1: Preparation Phase 2: Reaction Phase 3: Workup & Purification

Phase 4: Characterization

Dry Glassware & Reagents Generate Triethylene Glycol Alkoxide 
(Triethylene Glycol + NaH in THF)

Inert Atmosphere (N2/Ar)
Add 1-Bromooctane Reflux Reaction Mixture

(e.g., 16-24h at 65°C)
Quench Reaction

(e.g., with H2O or EtOH)
Liquid-Liquid Extraction

(e.g., Ethyl Acetate/H2O)
Dry Organic Layer
(e.g., with MgSO4)

Solvent Removal
(Rotary Evaporation)

Column Chromatography
(Silica Gel)

Structural Verification
(¹H NMR, ¹³C NMR, FT-IR)

Purity & Identity
(Mass Spectrometry, HPLC)

Functional Assay
(Surface Tension vs. Conc. for CMC)

Click to download full resolution via product page

Caption: Overall workflow for the synthesis and characterization of C8E3.

Detailed Experimental Protocol
Safety Precautions:
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Sodium Hydride (NaH): Highly flammable and reacts violently with water. Handle exclusively

in a fume hood under an inert atmosphere (Nitrogen or Argon). Use appropriate personal

protective equipment (PPE), including safety goggles, a face shield, and flame-resistant

gloves.[7][8]

Anhydrous Solvents: THF is flammable. All heating should be conducted using a heating

mantle and a temperature controller. Ensure no open flames are present.

1-Bromooctane: Irritant. Avoid skin and eye contact.

Materials and Reagents
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Reagent Formula
Molar Mass (
g/mol )

Quantity
(Example)

Moles (mmol)

Triethylene

glycol
C₆H₁₄O₄ 150.17 11.26 g (9.0 mL) 75

Sodium Hydride

(60% disp. in

mineral oil)

NaH 24.00 1.20 g 30

1-Bromooctane C₈H₁₇Br 193.12 4.83 g (4.0 mL) 25

Anhydrous

Tetrahydrofuran

(THF)

C₄H₈O - 150 mL -

Diethyl Ether (C₂H₅)₂O -

For

washing/extractio

n

-

Saturated

Sodium

Bicarbonate

Solution

NaHCO₃(aq) - For washing -

Brine NaCl(aq) - For washing -

Anhydrous

Magnesium

Sulfate

MgSO₄ - For drying -

Step-by-Step Methodology
Alkoxide Formation:

1. Assemble a flame-dried, three-neck round-bottom flask equipped with a reflux condenser,

a magnetic stir bar, and a nitrogen inlet.

2. In a separate flask, wash the sodium hydride (1.20 g, 30 mmol) with anhydrous hexanes

three times to remove the mineral oil, decanting the hexanes carefully under a stream of
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nitrogen.

3. Suspend the washed NaH in 75 mL of anhydrous THF in the reaction flask.

4. In a separate, dry flask, dissolve triethylene glycol (11.26 g, 75 mmol, 3 equivalents) in 25

mL of anhydrous THF.

5. Add the triethylene glycol solution dropwise to the stirred NaH suspension at 0°C (ice

bath) over 30 minutes. Causality: A large excess of triethylene glycol is used to ensure the

1-bromooctane reacts preferentially with the mono-alkoxide and to minimize the formation

of the di-octyl ether byproduct. The slow addition controls the rate of hydrogen gas

evolution.

6. After the addition is complete, remove the ice bath and allow the mixture to warm to room

temperature, stirring for an additional hour to ensure complete deprotonation.

SN2 Reaction:

1. Add 1-bromooctane (4.83 g, 25 mmol, 1 equivalent) dropwise to the reaction mixture at

room temperature.

2. Heat the mixture to reflux (approximately 65-67°C) using a heating mantle and stir for 16-

24 hours.

3. Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., mobile phase

of 10% Methanol in Dichloromethane), observing the disappearance of the 1-bromooctane

spot.

Workup and Initial Purification:

1. Cool the reaction mixture to 0°C in an ice bath.

2. Carefully quench the reaction by the slow, dropwise addition of 10 mL of ethanol to destroy

any unreacted NaH, followed by 20 mL of deionized water.

3. Transfer the mixture to a separatory funnel and add 100 mL of ethyl acetate.
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4. Wash the organic layer sequentially with 50 mL of deionized water, 50 mL of saturated

sodium bicarbonate solution, and 50 mL of brine. Causality: These washes remove

inorganic salts and the bulk of the unreacted triethylene glycol.

5. Dry the separated organic layer over anhydrous magnesium sulfate, filter, and concentrate

the solvent under reduced pressure using a rotary evaporator.

Final Purification (Column Chromatography):

1. The resulting crude oil contains the desired C8E3 product, unreacted triethylene glycol,

and potentially a small amount of the di-octyl ether byproduct.

2. Prepare a silica gel column using a suitable solvent system. A gradient elution is often

most effective, starting with a non-polar solvent (e.g., hexanes) and gradually increasing

the polarity with ethyl acetate or methanol. (e.g., Gradient from 100% Hexane to 50:50

Hexane:Ethyl Acetate).

3. Load the crude product onto the column and collect fractions, monitoring by TLC to isolate

the pure C8E3.

4. Combine the pure fractions and remove the solvent under reduced pressure to yield C8E3

as a clear, viscous liquid.

Characterization and Quality Control
To ensure the synthesized product is the correct molecule and of high purity, a suite of

analytical techniques must be employed.

Structural Verification:

¹H NMR (Proton Nuclear Magnetic Resonance): Provides a proton map of the molecule.

Expect characteristic peaks for the octyl chain's terminal methyl group (~0.9 ppm), the

methylene groups of the octyl chain (~1.2-1.6 ppm), and the repeating ethoxy units of the

glycol chain (~3.5-3.7 ppm).

FT-IR (Fourier-Transform Infrared Spectroscopy): Confirms the presence of key functional

groups. Expect a strong, broad C-O stretching band for the ether linkages (~1100 cm⁻¹)
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and C-H stretching bands for the alkyl groups (~2850-2950 cm⁻¹). The absence of a broad

O-H stretch (~3300 cm⁻¹) indicates the removal of the starting alcohol.

Purity Assessment:

Mass Spectrometry (MS): Confirms the molecular weight of the product (262.39 g/mol ).

Electrospray ionization (ESI-MS) might show the sodiated adduct [M+Na]⁺ at m/z 285.4.

HPLC (High-Performance Liquid Chromatography): Can be used to assess the purity of

the final product, ideally showing a single major peak.

Functional Characterization:

Surface Tensiometry: The definitive test for a surfactant. The surface tension of aqueous

solutions of the synthesized C8E3 is measured at various concentrations. A plot of surface

tension versus the logarithm of concentration should show a sharp break point, which

corresponds to the CMC.[1][9] For C8E3, this should occur at approximately 7.48 mM.[1]

[2]

Conclusion
The Williamson ether synthesis provides a robust and adaptable method for the laboratory-

scale production of high-purity C8E3. By carefully controlling the stoichiometry to favor the

mono-alkoxide and employing rigorous purification via column chromatography, researchers

can reliably produce this valuable non-ionic surfactant. Proper analytical characterization is

paramount to validate the structure, purity, and functional activity of the synthesized material,

ensuring its suitability for demanding applications in biochemistry and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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